Cas no 706823-09-8 ((butan-2-yl)(cyclohexylmethyl)amine)

• Product Name: (butan-2-yl)(cyclohexylmethyl)amine
• CAS No: 706823-09-8
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 5055917
• Update Time: 2025-10-21

(butan-2-yl)(cyclohexylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• sec-butyl-cyclohexyl-methyl-amine
• N-(cyclohexylmethyl)butan-2-amine
• (butan-2-yl)(cyclohexylmethyl)amine

• Inchi： 1S/C11H23N/c1-3-10(2)12-9-11-7-5-4-6-8-11/h10-12H,3-9H2,1-2H3
• InChI Key： NXCLUVSNUQARLN-UHFFFAOYSA-N
• SMILES： N(C(C)CC)CC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• XLogP3: 3.5
• Topological Polar Surface Area: 12

(butan-2-yl)(cyclohexylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (butan-2-yl)(cyclohexylmethyl)amine

Comprehensive Overview of (butan-2-yl)(cyclohexylmethyl)amine (CAS No. 706823-09-8): Properties, Applications, and Industry Insights

(Butan-2-yl)(cyclohexylmethyl)amine, identified by its CAS No. 706823-09-8, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This secondary amine features a unique structural combination of a butan-2-yl group and a cyclohexylmethyl moiety, offering distinct reactivity and solubility profiles. Researchers are increasingly exploring its potential as a building block for high-value intermediates in drug synthesis, particularly for CNS-targeting molecules and chiral catalysts.

The compound's molecular structure (C11H23N) provides exceptional steric hindrance and lipophilicity, making it valuable for asymmetric synthesis applications. Recent studies highlight its utility in developing novel agrochemicals and flavor/fragrance components, aligning with industry demands for sustainable chemistry solutions. Analytical techniques like GC-MS and HPLC confirm its high purity (>98%), meeting stringent GMP standards for pharmaceutical use.

Market trends reveal growing interest in 706823-09-8 as alternative to traditional amine derivatives, driven by its enhanced stability and lower toxicity profile. Formulators appreciate its compatibility with green solvent systems, addressing environmental concerns in chemical manufacturing. The compound's logP value (approximately 3.2) suggests optimal membrane permeability, sparking research into drug delivery systems and bioavailability enhancement strategies.

Quality control protocols for (butan-2-yl)(cyclohexylmethyl)amine emphasize residual solvent monitoring and isomeric purity verification. Advanced chiral separation techniques ensure consistent performance in enantioselective reactions, while accelerated stability studies demonstrate excellent shelf-life under recommended storage conditions. These characteristics position it as a promising candidate for next-generation chemical libraries in drug discovery pipelines.

Emerging applications include its use in ionic liquid formulations and polymeric materials, where its amine functionality enables novel material properties. The compound's structure-activity relationships are being actively investigated through computational chemistry approaches, particularly for molecular docking studies targeting enzyme inhibition. These developments align with current industry focus on rational drug design and targeted therapeutics.

Manufacturing processes for CAS 706823-09-8 have evolved to incorporate continuous flow chemistry methods, improving yield and reducing environmental footprint. Regulatory documentation includes comprehensive ICH-compliant safety data, facilitating global supply chain integration. The compound's patent landscape shows increasing protection for specific derivatization methods and application claims across multiple industries.

Future research directions may explore its potential in bioconjugation chemistry and smart material development, particularly for stimuli-responsive systems. The compound's balanced basicity (pKa ~10.2) makes it suitable for pH-sensitive formulations, while its conformational flexibility enables diverse molecular recognition capabilities. These attributes contribute to its growing importance in multidisciplinary research initiatives.